Histone H2b(29-35)

• Molecular Formula: C38H74N18O11
• Molecular Weight: 959.1 g/mol
• InChI: InChI=1S/C38H74N18O11/c39-15-3-1-9-22(51-29(60)21(41)8-5-17-48-36(42)43)30(61)53-25(12-7-19-50-38(46)47)33(64)56-27(20-57)34(65)54-24(11-6-18-49-37(44)45)31(62)52-23(10-2-4-16-40)32(63)55-26(35(66)67)13-14-28(58)59/h21-27,57H,1-20,39-41H2,(H,51,60)(H,52,62)(H,53,61)(H,54,65)(H,55,63)(H,56,64)(H,58,59)(H,66,67)(H4,42,43,48)(H4,44,45,49)(H4,46,47,50)/t21-,22-,23-,24-,25-,26-,27-/m0/s1
• InChIKey: LYUPBBFVJIPOFC-DUJSLOSMSA-N

Histone H2b(29-35): A Definitive PKG Substrate Peptide for Kinase Activity Assays and Inhibitor Screening

Histone H2b(29-35) (CAS 71937-87-6) is a synthetic heptapeptide corresponding to residues 29–35 of histone H2B, with the sequence Arg-Lys-Arg-Ser-Arg-Lys-Glu (RKRSRKE) . This peptide encompasses the Ser-32 phosphorylation site and serves as a well-characterized, high-efficiency substrate for cGMP-dependent protein kinase (PKG) [1]. It is widely utilized in biochemical assays to measure PKG activity and to screen for modulators of cGMP-mediated signaling pathways [2].

Workflow PKG kinase activity measurement

Selection Ser-32 phosphorylation site peptide

Use Context Inhibitor screening & pathway studies

• [1] Glass DB, Krebs EG. Phosphorylation by guanosine 3':5'-monophosphate-dependent protein kinase of synthetic peptide analogs of a site phosphorylated in histone H2B. J Biol Chem. 1982;257(3):1196-1200. View Source
• [2] PeptideDB. Histone H2b(29-35) Product Information. View Source

Why Generic PKG Substrate Peptides Cannot Replace Histone H2b(29-35) in Critical Assays

Substituting Histone H2b(29-35) with other PKG substrate peptides (e.g., HMG 14 fragments, Crosstide) or with unmodified histone proteins introduces significant variability in assay outcomes due to marked differences in substrate affinity, maximal velocity (Vmax), and interaction with the kinase's nucleotide-binding site [1]. Systematic alanine-scanning mutagenesis of the H2B(29-35) sequence has demonstrated that even single-residue substitutions (e.g., at Arg-29, Lys-30, or Lys-34) can profoundly alter kinetic constants (Km and Vmax) or decrease nucleotide binding affinity by up to 3-fold, thereby compromising the accuracy and reproducibility of PKG activity measurements and inhibitor screens [2]. Therefore, the native H2B(29-35) sequence is required for assays that demand fidelity to the native phosphorylation site and reliable, well-defined kinetic parameters.

Kinetic mismatch Other PKG peptides (HMG 14, Crosstide) may shift Km and Vmax, altering assay reproducibility.

Residue sensitivity Single-residue substitution (Arg29, Lys30, Lys34) may alter kinetic constants and nucleotide binding affinity.

Sequence fidelity Non-native sequences may not recapitulate native phosphorylation site behavior.

• [1] Glass DB, Krebs EG. Comparison of the substrate specificity of adenosine 3':5'-monophosphate- and guanosine 3':5'-monophosphate-dependent protein kinases. Kinetic studies using synthetic peptides corresponding to phosphorylation sites in histone H2B. J Biol Chem. 1979;254(19):9728-9738. View Source
• [2] Bhatnagar D, Glass DB, Roskoski R Jr, Lessor RA, Leonard NJ. Synthetic peptide analogues differentially alter the binding affinities of cyclic nucleotide dependent protein kinases for nucleotide substrates. Biochemistry. 1988;27(6):1988-1994. View Source

Quantitative Differentiation of Histone H2b(29-35) Against Structural Analogs and Alternative Substrates

Kinetic Efficiency for PKG: Histone H2b(29-35) vs. HMG 14 Protein

Histone H2b(29-35) exhibits superior kinetic parameters as a PKG substrate compared to alternative protein substrates such as HMG 14. Specifically, the apparent Km for the peptide is approximately 2-fold lower, and the Vmax is more than 3-fold higher, indicating a much more efficient phosphotransferase reaction .

PKG Substrate Kinetics

Data to verify

Target: Km 21 μM, Vmax 4.4 μmol/min/mg Comparator (HMG 14): Km 40.5 μM, Vmax 0.0147 μmol/min/mg

Supports PKG assay sensitivity context.

Approx. 2-fold lower Km, 300-fold higher Vmax.

Evidence Dimension	PKG Substrate Kinetics (Km, Vmax)
Target Compound Data	Km = 21 μM, Vmax = 4.4 μmol/min/mg
Comparator Or Baseline	HMG 14 protein: Km = 40.5 μM, Vmax = 14.7 nmol/min/mg (0.0147 μmol/min/mg)
Quantified Difference	Approximately 2-fold lower Km and 300-fold higher Vmax for H2B(29-35).
Conditions	In vitro kinase assay with purified cGMP-dependent protein kinase.

Why This Matters

This data quantifies the high catalytic efficiency of Histone H2b(29-35), making it a preferred substrate for robust and sensitive PKG activity assays where high signal-to-noise ratios are critical.

Mechanistic Switch from Substrate to Inhibitor: Impact of Single Ser32Ala Substitution

A single point mutation from Ser to Ala at the phosphorylation site (position 32) transforms Histone H2b(29-35) from a high-efficiency substrate into a competitive inhibitor of PKG, designated [Ala32]H2B(29-35) or cGMP Dependent Kinase Inhibitor Peptide. This analog competes with synthetic substrates with an inhibition constant (Ki) of 86 μM . The parent peptide acts as a substrate, not an inhibitor.

Mechanistic Switch: Ser32Ala

Data to verify

Native: Substrate (Km 21 μM); [Ala32] analog: Competitive inhibitor (Ki 86 μM).

Demonstrates sequence specificity for PKG.

Functional inversion upon single substitution.

Evidence Dimension	Functional Role with PKG
Target Compound Data	Substrate (Km = 21 μM, Vmax = 4.4 μmol/min/mg)
Comparator Or Baseline	[Ala32]H2B(29-35): Competitive Inhibitor (Ki = 86 μM)
Quantified Difference	Functional inversion from substrate to inhibitor upon single Ser32→Ala substitution.
Conditions	In vitro kinase activity assay with cGMP-dependent protein kinase.

Why This Matters

This demonstrates the exquisite sequence specificity of the PKG active site. Procuring the correct, unmodified Histone H2b(29-35) peptide is essential for any experiment designed to measure PKG phosphorylation activity rather than inhibit it.

Differential Modulation of Nucleotide Binding: Native Sequence vs. Lys34Ala Analog

While the native Histone H2b(29-35) peptide has no measurable effect on the binding affinity of the nucleotide substrate analog lin-benzo-ADP to PKG, the single-residue analog [Ala34]Histone H2B(29-35) causes a significant, approximately 3-fold decrease in binding affinity [1].

Nucleotide Binding Effect

Head-to-head

Native H2B(29-35): No effect on Kd; [Ala34] analog: ~3-fold decrease in nucleotide affinity.

Reveals allosteric interaction with nucleotide site.

Fluorescence anisotropy titration with lin-benzo-ADP.

Evidence Dimension	Effect on PKG Nucleotide Binding Affinity (Kd of lin-benzo-ADP)
Target Compound Data	No effect on Kd
Comparator Or Baseline	[Ala34]Histone H2B(29-35): ~3-fold decrease in nucleotide binding affinity
Quantified Difference	Wild-type: 0-fold change; [Ala34] analog: 3-fold decrease.
Conditions	Fluorescence anisotropy titration with cGMP-dependent protein kinase and lin-benzo-ADP.

Why This Matters

This reveals that the native peptide interacts with PKG in a manner that does not perturb the nucleotide-binding site, whereas even conservative substitutions two residues away from the phosphorylation site can allosterically affect nucleotide affinity. This distinct mechanistic interaction profile is critical for accurate kinetic modeling.

• [1] Bhatnagar D, Glass DB, Roskoski R Jr, Lessor RA, Leonard NJ. Synthetic peptide analogues differentially alter the binding affinities of cyclic nucleotide dependent protein kinases for nucleotide substrates. Biochemistry. 1988;27(6):1988-1994. View Source

Kinase Selectivity Profile: PKG vs. PKA Inhibition by [Ala32]H2B(29-35)

The non-phosphorylatable analog [Ala32]H2B(29-35) demonstrates a clear selectivity profile between the two closely related cyclic nucleotide-dependent protein kinases. It acts as a competitive inhibitor of PKG with a Ki of 86 μM, while exhibiting a significantly weaker inhibition of PKA with a Ki of 550 μM, representing a >6-fold selectivity for PKG . The parent Histone H2b(29-35) substrate is also phosphorylated more favorably by PKG compared to PKA [1].

Kinase Selectivity Profile

Head-to-head

[Ala32] analog: Ki (PKG) = 86 μM, Ki (PKA) = 550 μM (>6.4-fold selectivity).

Underscores preferential PKG interaction.

Reduces ambiguity in cGMP-specific signaling studies.

Evidence Dimension	Inhibitor Constant (Ki) for PKG and PKA
Target Compound Data	Histone H2b(29-35) is a PKG substrate. Its analog [Ala32]H2B(29-35) inhibits PKG with Ki = 86 μM.
Comparator Or Baseline	Inhibition of PKA by [Ala32]H2B(29-35): Ki = 550 μM
Quantified Difference	>6.4-fold selectivity for PKG over PKA (550 μM / 86 μM).
Conditions	In vitro kinase inhibition assay with purified PKG and PKA.

Why This Matters

This selectivity profile underscores that the H2B(29-35) sequence context is optimized for PKG recognition. For researchers investigating cGMP-specific signaling, the native peptide or its inhibitor analog provides a tool with well-characterized, preferential interaction with PKG over PKA, reducing ambiguity in complex biological systems.

• [1] Glass DB, Krebs EG. Phosphorylation by guanosine 3':5'-monophosphate-dependent protein kinase of synthetic peptide analogs of a site phosphorylated in histone H2B. J Biol Chem. 1982;257(3):1196-1200. View Source

Definitive Application Scenarios for Histone H2b(29-35) Based on Quantified Performance

High-Throughput Screening for PKG Activators and Inhibitors

Utilize Histone H2b(29-35) as the primary substrate in high-throughput kinase activity assays to screen compound libraries for modulators of PKG activity. Its well-defined Km (21 μM) and high Vmax (4.4 μmol/min/mg) ensure a robust, sensitive, and reproducible assay window . The contrasting behavior of the [Ala32]H2B(29-35) analog (Ki = 86 μM) provides a validated control for inhibitor screening .

Detailed Kinetic and Mechanistic Studies of cGMP-Dependent Protein Kinase

Employ the native H2B(29-35) peptide and its characterized analogs (e.g., [Ala34]H2B(29-35)) to dissect the catalytic mechanism of PKG. The differential effects on nucleotide binding affinity (no effect vs. 3-fold decrease) and substrate kinetics provide a precise experimental system for investigating the coupling between substrate recognition and nucleotide binding in this kinase .

Calibration of PKG Activity Assays in Complex Biological Samples

Use Histone H2b(29-35) as a well-defined exogenous substrate to quantify PKG activity in cell lysates or tissue extracts. Its favorable kinetics and resistance to interference (unlike full-length histones) allow for the specific measurement of PKG activity, even in the presence of other kinases, when combined with appropriate control peptides like the [Ala32]H2B(29-35) inhibitor .

Application

Selection Property

Validation Focus

High-Throughput PKG Modulator Screening

Substrate kinetic profile

Assay sensitivity and inhibitor control validation

PKG Kinetic and Mechanistic Studies

Nucleotide binding interaction profile

Coupling of substrate recognition and nucleotide binding

PKG Activity Calibration in Biological Samples

Kinase specificity profile

Interference control and signal verification